Cas no 887900-30-3 (methyl 2-(4-benzoylbenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: methyl 2-(4-benzoylbenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 887900-30-3
• MF: C₂₇H₂₈N₂O₄S
• MW: 476.587225914001
• CID: 6103739
• PubChem ID: 5073895
• Update Time: 2025-06-12

methyl 2-(4-benzoylbenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-benzoylbenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• methyl 2-(4-benzoylbenzamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• Thieno[2,3-c]pyridine-3-carboxylic acid, 2-[(4-benzoylbenzoyl)amino]-4,5,6,7-tetrahydro-5,5,7,7-tetramethyl-, methyl ester
• MLS001237942
• methyl 2-(4-benzoylbenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• F1299-0122
• 887900-30-3
• AKOS024604808
• SMR000806179
• methyl 2-[(4-benzoylbenzoyl)amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
• CHEMBL2355291

• Inchi： 1S/C27H28N2O4S/c1-26(2)15-19-20(25(32)33-5)24(34-22(19)27(3,4)29-26)28-23(31)18-13-11-17(12-14-18)21(30)16-9-7-6-8-10-16/h6-14,29H,15H2,1-5H3,(H,28,31)
• InChI Key： NIYCGKTYRGUBAK-UHFFFAOYSA-N
• SMILES： C1(C)(C)NC(C)(C)CC2C(C(OC)=O)=C(NC(=O)C3=CC=C(C(=O)C4=CC=CC=C4)C=C3)SC1=2

Computed Properties

• Exact Mass: 476.17697855g/mol
• Monoisotopic Mass: 476.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Boiling Point: 582.5±50.0 °C(Predicted)
• pka: 11.94±0.60(Predicted)

Additional information on methyl 2-(4-benzoylbenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Comprehensive Analysis of Methyl 2-(4-Benzoylbenzamido)-5,5,7,7-Tetramethyl-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxylate (CAS 887900-30-3)

The compound methyl 2-(4-benzoylbenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS 887900-30-3) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a thienopyridine core with a benzoylbenzamido substituent, making it a subject of interest in pharmaceutical and materials science research. The presence of multiple methyl groups (tetramethyl) enhances its stability and lipophilicity, which are critical properties for drug delivery systems and bioactive compound development.

In recent years, the demand for novel heterocyclic compounds like methyl 2-(4-benzoylbenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate has surged due to their potential applications in targeted therapy and small-molecule inhibitors. Researchers are particularly intrigued by its thieno[2,3-c]pyridine scaffold, which is known for its bioactivity in modulating enzyme pathways. This aligns with the growing trend of precision medicine, where compounds with specific molecular interactions are prioritized.

The synthesis of CAS 887900-30-3 involves multi-step organic reactions, including amide coupling and esterification, which are widely discussed in academic forums. Its benzoylbenzamido moiety is reminiscent of structures found in photodynamic therapy agents, sparking investigations into its light-responsive properties. This connection to non-invasive treatment methods addresses current healthcare trends favoring minimal patient discomfort.

From an industrial perspective, the compound’s methyl ester group offers versatility in derivatization, a feature highly sought after in high-throughput screening for drug candidates. Laboratories focusing on kinase inhibitors or GPCR modulators often explore such derivatives to optimize binding affinity. Notably, its tetramethyl configuration reduces metabolic degradation, a key consideration in long-acting formulations—a hot topic in sustained-release drug development.

Environmental and safety profiles of CAS 887900-30-3 are also under scrutiny, as the scientific community emphasizes green chemistry principles. Its potential biodegradability and low ecotoxicity align with global initiatives for sustainable chemical production. These aspects resonate with the increasing popularity of ESG (Environmental, Social, and Governance) metrics in chemical manufacturing investments.

In summary, methyl 2-(4-benzoylbenzamido)-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate represents a convergence of innovation in medicinal chemistry and material science. Its structural complexity and functional adaptability position it as a promising candidate for future breakthroughs in personalized therapeutics and smart materials, catering to the evolving needs of modern science and technology.